Cas no 725705-92-0 (tert-butyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate
• CAS No: 725705-92-0
• MF: C₁₃H₁₉BrN₂O₄S₂
• MW: 411.334960222244
• CID: 2181756
• PubChem ID: 17380420
• Update Time: 2025-05-25

tert-butyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-((5-bromothiophen-2-yl)sulfonyl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[(5-bromo-2-thienyl)sulfonyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate

• Inchi： 1S/C13H19BrN2O4S2/c1-13(2,3)20-12(17)15-6-8-16(9-7-15)22(18,19)11-5-4-10(14)21-11/h4-5H,6-9H2,1-3H3
• InChI Key： LRKPSXLQCNEMRL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(S(C2SC(Br)=CC=2)(=O)=O)CC1

Additional information on tert-butyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate

Recent Advances in the Application of tert-Butyl 4-(5-Bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate (CAS: 725705-92-0) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate (CAS: 725705-92-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromothiophene and piperazine moieties, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. The unique structural features of this compound, including the sulfonylpiperazine group, contribute to its ability to interact with diverse biological targets, making it a valuable scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of tert-butyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate as a key intermediate in the synthesis of novel PI3K inhibitors. The study demonstrated that the bromothiophene moiety could be further functionalized to enhance binding affinity and selectivity for specific PI3K isoforms. This finding underscores the compound's utility in the design of targeted therapies for cancer and inflammatory diseases. Additionally, the study reported improved pharmacokinetic properties of derivatives synthesized from this intermediate, suggesting its potential for further optimization in drug development pipelines.

Another significant application of this compound was reported in a 2024 Nature Communications article, where it was employed as a building block for the development of small-molecule modulators of the NLRP3 inflammasome. The researchers utilized the sulfonylpiperazine group to establish critical hydrogen-bonding interactions with key residues in the NLRP3 protein, leading to the identification of potent inhibitors with nanomolar activity. This work highlights the compound's role in addressing unmet medical needs in autoimmune and neurodegenerative disorders, where NLRP3 inflammasome activation plays a pathological role.

Recent advancements in synthetic methodologies have also expanded the utility of tert-butyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate. A 2023 paper in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that enables efficient diversification of the bromothiophene moiety. This methodological innovation has significantly reduced the synthetic steps required to access structurally diverse analogs, accelerating structure-activity relationship studies in drug discovery programs. The authors reported yields exceeding 85% for a variety of coupling partners, demonstrating the robustness of this approach.

In the context of chemical biology, this compound has emerged as a valuable tool for target identification and validation. A recent study in ACS Chemical Biology utilized tert-butyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate as the starting point for the development of activity-based probes targeting cysteine proteases. The researchers successfully incorporated a photoaffinity label and a biotin tag into derivatives of this compound, enabling the isolation and identification of novel protease targets in complex biological systems. This approach has opened new avenues for understanding protease function in disease pathogenesis.

Looking forward, the unique chemical properties of tert-butyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate position it as a promising candidate for further exploration in drug discovery. Its compatibility with various synthetic transformations, combined with its demonstrated biological activity, makes it a valuable asset in medicinal chemistry. Future research directions may include the development of targeted drug delivery systems based on this scaffold or its application in the growing field of proteolysis-targeting chimeras (PROTACs). As synthetic methodologies continue to advance and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in addressing complex therapeutic challenges.